N-(5-acetyl-4-methylthiazol-2-yl)-4-(p-tolylthio)butanamide

• IUPAC Name: N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-(4-methylphenyl)sulfanylbutanamide
• InChI: InChI=1S/C17H20N2O2S2/c1-11-6-8-14(9-7-11)22-10-4-5-15(21)19-17-18-12(2)16(23-17)13(3)20/h6-9H,4-5,10H2,1-3H3,(H,18,19,21)
• InChI Key: WKPITTKIPHZSLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCCCC(=O)NC2=NC(=C(S2)C(=O)C)C
• Molecular Formula: C17H20N2O2S2
• Molecular Weight: 348.5 g/mol

Description

N-(5-acetyl-4-methylthiazol-2-yl)-4-(p-tolylthio)butanamide, also known as AMTB, is a chemical compound that has gained significant attention in scientific research due to its potential as a selective inhibitor of a specific type of potassium channel.

Scientific Research Applications

Thermo-physical Properties of Related Compounds

Research conducted by Godhani et al. (2013) focused on the thermo-physical characterization of 1,3,4-oxadiazole derivatives, which shares a common interest in the study of molecular properties with N-(5-acetyl-4-methylthiazol-2-yl)-4-(p-tolylthio)butanamide. Their study explored the effects of structural modifications on various thermodynamic parameters, providing a basis for understanding how similar compounds might interact with different solvents (Godhani, D., Dobariya, P. B., Sanghani, Anil M., & Mehta, J., 2013).

Synthesis and Evaluation of Antimicrobial and Antitumor Agents

Baranovskyi et al. (2018) reported on the synthesis and antimicrobial properties of arylsubstituted halogen(thiocyanato)amides containing a 4-acetylphenyl fragment. This research demonstrates the potential pharmaceutical applications of compounds with acetylphenyl components, which might extend to N-(5-acetyl-4-methylthiazol-2-yl)-4-(p-tolylthio)butanamide (Baranovskyi, V., Symchak, R., Pokryshko, O., Klymnyuk, S., & Grishchuk, B., 2018).

Antitumor Activity of Quinazolinone Analogues

Al-Suwaidan et al. (2016) focused on the design, synthesis, and evaluation of 3-benzyl-substituted-4(3H)-quinazolinones for their antitumor activity. While the core structure differs from N-(5-acetyl-4-methylthiazol-2-yl)-4-(p-tolylthio)butanamide, the approach to synthesizing and testing similar complex organic molecules for biomedical applications provides insight into potential research directions for investigating the applications of N-(5-acetyl-4-methylthiazol-2-yl)-4-(p-tolylthio)butanamide (Ibrahim A. Al-Suwaidan et al., 2016).

Electrochemical Synthesis of Hydrogen Peroxide

Fellinger et al. (2012) reported on the use of mesoporous nitrogen-doped carbon derived from an ionic liquid as a catalyst for the electrochemical synthesis of hydrogen peroxide. This study is relevant for its focus on material science applications and the synthesis of compounds with potential industrial and environmental benefits. The methodology and focus on catalysis could be analogous to research paths for exploring applications of N-(5-acetyl-4-methylthiazol-2-yl)-4-(p-tolylthio)butanamide in similar contexts (Fellinger, Tim‐Patrick, Hasché, F., Strasser, P., & Antonietti, M., 2012).